Cas no 861208-76-6 (2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide)

• Product Name: 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide
• CAS No: 861208-76-6
• CID: 4661624
• Update Time: 2025-10-28

2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide

Comprehensive Analysis of 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide (CAS No. 861208-76-6): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide (CAS No. 861208-76-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thiazole-derived hydrazide combines a diphenyl-substituted thiazole core with an acetohydrazide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its role in drug discovery, where it serves as a precursor for antimicrobial agents, anticancer compounds, and anti-inflammatory drugs.

The compound's CAS number 861208-76-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health challenge. The thiazole ring in its structure is known to enhance bioavailability and target specificity, which aligns with current trends in precision medicine. Moreover, its hydrazide functional group offers opportunities for molecular modifications, enabling the development of derivatives with improved pharmacokinetic properties.

From a synthetic perspective, 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide is often synthesized via multistep organic reactions, including cyclization and condensation processes. Its crystalline form and solubility profile make it suitable for formulation studies, a topic gaining traction in pharmaceutical development forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound has sparked interest in material science, particularly in designing fluorescent probes and organic semiconductors. Its conjugated π-system and electron-rich thiazole contribute to optical properties, making it a candidate for bioimaging applications. These interdisciplinary connections underscore its value in translational research, bridging gaps between chemistry, biology, and engineering.

Environmental and green chemistry considerations are also shaping research around CAS 861208-76-6. Scientists are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with the Sustainable Development Goals (SDGs). Questions like "How to improve the yield of 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide?" or "What are its metabolic pathways?" frequently appear in academic search queries, reflecting the compound's evolving narrative.

In conclusion, 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetohydrazide represents a nexus of innovation across multiple scientific domains. Its structural versatility, coupled with rising demand for targeted therapies and smart materials, positions it as a focal point for future research. As computational chemistry and AI-driven drug design advance, this compound's potential is likely to expand, offering solutions to some of today's most pressing scientific challenges.